Cas no 1795443-64-9 (2-Furanyl[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]methanone)

• Product Name: 2-Furanyl[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]methanone
• CAS No: 1795443-64-9
• MF: C₁₅H₁₅N₇O₂
• MW: 325.325301408768
• CID: 5368710
• Update Time: 2025-11-06

2-Furanyl[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]methanone Chemical and Physical Properties

Names and Identifiers

• 2-Furanyl[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]methanone

• Inchi： 1S/C15H15N7O2/c23-15(12-2-1-7-24-12)21-5-3-20(4-6-21)13-8-14(18-10-17-13)22-11-16-9-19-22/h1-2,7-11H,3-6H2
• InChI Key： VJSRYOHQEOHJJM-UHFFFAOYSA-N
• SMILES： C(C1=CC=CO1)(N1CCN(C2C=C(N3C=NC=N3)N=CN=2)CC1)=O

Experimental Properties

• Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 621.5±65.0 °C(Predicted)
• pka: 2.22±0.37(Predicted)

Additional information on 2-Furanyl[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]methanone

Compound Introduction: 2-Furanyl[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]methanone (CAS No. 1795443-64-9)

2-Furanyl[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]methanone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With a CAS number of 1795443-64-9, this molecule represents a confluence of heterocyclic scaffolds, including furan, pyrimidine, and piperazine moieties, which are well-documented for their role in modulating various biological pathways. The presence of the 1H-1,2,4-triazole ring further enhances its complexity and functionality, making it a promising candidate for further investigation in drug discovery.

The compound's structural design incorporates multiple pharmacophoric elements that are known to interact with biological targets in a highly specific manner. The furan ring, characterized by its electron-deficient nature and ability to engage in hydrogen bonding, contributes to the molecule's solubility and binding affinity. In contrast, the pyrimidine moiety is frequently associated with nucleic acid interactions and has been extensively explored in the development of antiviral and anticancer agents. The piperazine group, on the other hand, is renowned for its role as a bioisostere for nitrogen-containing heterocycles and is commonly found in drugs targeting central nervous system disorders.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. The 2-Furanyl[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]methanone structure has been subjected to molecular docking studies to identify potential interactions with key biological targets. Preliminary results suggest that this compound may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and inflammation pathways. These findings align with the growing interest in multitargeted drug design strategies, where molecules capable of modulating multiple pathways simultaneously offer enhanced therapeutic benefits.

The synthesis of 2-Furanyl[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]methanone presents a formidable challenge due to the intricate connectivity of its functional groups. However, modern synthetic methodologies have made significant strides in facilitating the construction of such complex molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling have been instrumental in establishing efficient synthetic routes. Additionally, the use of protecting group strategies has allowed chemists to manipulate reactive sites with high precision, ensuring the successful assembly of the target structure.

In the realm of medicinal chemistry, the exploration of novel scaffolds is essential for overcoming drug resistance and improving treatment outcomes. The furan, pyrimidine, and piperazine components of this compound provide a rich platform for structural diversification. By systematically modifying these core moieties, researchers can generate libraries of derivatives with tailored biological properties. Such libraries are then screened using high-throughput screening (HTS) techniques to identify lead compounds with promising activity profiles. This approach has been successfully employed in the development of several blockbuster drugs that have transformed modern medicine.

The potential therapeutic applications of 2-Furanyl[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]methanone are broad and multifaceted. Given its structural resemblance to known bioactive compounds, it may find utility in treating conditions such as cancer, autoimmune diseases, and neurological disorders. For instance, its ability to interact with both protein kinases and transcription factors suggests that it could serve as a dual-action therapeutic agent. Furthermore, its compatibility with oral administration makes it an attractive candidate for patient-friendly drug formulations.

As research progresses, interdisciplinary collaborations between chemists and biologists will be crucial for translating laboratory findings into clinical reality. The integration of experimental data with computational modeling will provide deeper insights into the mechanism of action of this compound. By elucidating how it interacts with biological targets at the molecular level, scientists can optimize its pharmacological properties and minimize potential side effects. This holistic approach is essential for advancing drug discovery efforts and bringing innovative therapies to patients worldwide.

The regulatory landscape for novel pharmaceuticals continues to evolve, emphasizing safety and efficacy through rigorous preclinical testing protocols. Before proceeding to human clinical trials, 2-Furanyl[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]methanone must undergo comprehensive toxicological assessments to ensure its suitability for therapeutic use. These studies will evaluate its acute toxicity profile as well as long-term effects on organ systems such as the liver and kidneys. Only upon demonstrating an acceptable safety profile can it be considered for further development.

In conclusion, 2-Furanyl[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]methanone (CAS No. 1795443-64-9) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of heterocyclic moieties offers multiple opportunities for interaction with biological targets while maintaining favorable pharmacokinetic properties. As our understanding of disease mechanisms continues to expand, this compound holds promise as a starting point for discovering next-generation medicines that address unmet medical needs.